Cas no 4379-15-1 (3-Amino-4-methyl-1-pentanol)

• Product Name: 3-Amino-4-methyl-1-pentanol
• CAS No: 4379-15-1
• MF: C₆H₁₅NO
• MW: 117.189401865005
• MDL: MFCD07366611
• CID: 891621
• PubChem ID: 17039429
• Update Time: 2025-08-02

3-Amino-4-methyl-1-pentanol Chemical and Physical Properties

Names and Identifiers

• 3-Amino-4-methylpentan-1-ol
• 3-AMINO-4-METHYL-1-PENTANOL
• 3-AMINO-4-METHYL-PENTAN-1-OL
• AA257
• (3-Hydroxy-1-isopropylpropyl)amine
• beta-Leucinol
• ZAQOIAYHBXCGIO-UHFFFAOYSA-N
• 5799AJ
• TRA0068181
• AB31007
• SY015880
• AB0066639
• 3-amino-4-methyl-pentan-1-ol, AldrichCPR
• Z1263714201
• 4379-15-1
• (S)-3-Amino-4-methyl-1-pentanol
• DTXSID10588748
• AS-31283
• EN300-85573
• Z979743766
• SCHEMBL1860655
• MFCD07366611
• DB-023934
• CS-0208211
• AKOS011674302
• 3-Amino-4-methyl-1-pentanol

• MDL： MFCD07366611
• Inchi： 1S/C6H15NO/c1-5(2)6(7)3-4-8/h5-6,8H,3-4,7H2,1-2H3
• InChI Key： ZAQOIAYHBXCGIO-UHFFFAOYSA-N
• SMILES： OCCC(C(C)C)N

Computed Properties

• Exact Mass: 117.11500
• Monoisotopic Mass: 117.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 54.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2
• XLogP3: 0.4

Experimental Properties

• Density: 0.904±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 80-81 ºC (3 Torr)
• Flash Point: 74.4±19.8 ºC,
• Solubility: Soluble (185 g/l) (25 º C),
• PSA: 46.25000
• LogP: 1.05240

3-Amino-4-methyl-1-pentanol Security Information

• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Alkanolamines
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 3-Amino-4-methyl-1-pentanol

3-Amino-4-methyl-1-pentanol (CAS No. 4379-15-1)

3-Amino-4-methyl-1-pentanol, also known by its CAS registry number 4379-15-1, is a versatile organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and specialty chemicals. This compound is characterized by its unique structure, which combines an amino group (-NH₂) and a hydroxyl group (-OH) with a branched carbon chain. The presence of these functional groups makes it highly reactive and suitable for a wide range of chemical transformations.

Recent studies have highlighted the potential of 3-Amino-4-methyl-1-pentanol in the development of novel bioactive compounds. Researchers have explored its role as an intermediate in the synthesis of antibiotics, antifungal agents, and other therapeutic molecules. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain bacterial strains, making it a promising candidate for antibiotic development.

The synthesis of 3-Amino-4-methyl-1-pentanol involves multi-step processes that often include reduction, alkylation, and oxidation reactions. One common approach involves the reduction of a corresponding nitrile intermediate to yield the amino alcohol structure. This compound is also used as a building block in the construction of more complex molecules, such as peptide analogs and chiral ligands for asymmetric catalysis.

In terms of physical properties, 3-Amino-4-methyl-1-pentanol is a colorless liquid with a molecular weight of approximately 127 g/mol. It has a boiling point around 100°C under standard conditions and is soluble in water and common organic solvents like ethanol and dichloromethane. These properties make it easy to handle in laboratory settings and suitable for large-scale production processes.

The applications of 3-Amino-4-methyl-1-pentanol extend beyond pharmaceuticals. It has been utilized in the synthesis of agrochemicals, where it serves as an intermediate for herbicides and fungicides. Additionally, this compound has shown potential in materials science, particularly in the development of biodegradable polymers and advanced coatings.

Recent advancements in green chemistry have also brought attention to 3-Amino-4-methyl-1-pentanol as an eco-friendly alternative to traditional chemical intermediates. Its ability to participate in catalytic asymmetric reactions under mild conditions aligns with the growing demand for sustainable chemical processes.

In conclusion, 3-Amino-4-methyl-1-pentanol (CAS No. 4379-15-1) is a valuable compound with diverse applications across multiple industries. Its unique chemical structure and reactivity make it an essential building block for modern drug discovery and material innovation. As research continues to uncover new uses for this compound, its significance in the chemical sciences is expected to grow further.